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Compound of Interest

Compound Name: Sibiricose A3

Cat. No.: B2609243

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of the current scientific knowledge on
Sibiricose A3, a sucrose ester isolated from the roots of Polygala sibirica L. and Polygala
tenuifolia Willd. While research on this specific compound is emerging, this document
consolidates available data on its physicochemical properties, potential biological activities, and
the methodologies relevant to its study.

Physicochemical Properties

Sibiricose A3 is a polar molecule consisting of a sucrose moiety esterified with a 4-

hydroxybenzoyl group.[1] Its chemical structure determines its solubility and extraction
characteristics.
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Property Value Source
CAS Number 139726-39-9 [11[2]13][4]
Molecular Formula C19H26013 [21[31[4]
Molecular Weight 462.4 g/mol [2][3]

[(2R,3S,4S,5R,6R)-6-
[(2S,3S,4S,5R)-3,4-dihydroxy-
IUPAC Name 2,5-bis(hydroxymethyl)oxolan- [1]
2-ylJoxy-3,4,5-trihydroxyoxan-
2-ylmethyl 4-hydroxybenzoate

Appearance Viscous [2]

Color Yellow [2]

N Powder: -20°C for 3 years; In
Storage Conditions [2]
solvent: -80°C for 1 year

Biological Activities and Therapeutic Potential

Preliminary research suggests that Sibiricose A3 may possess neuroprotective properties.
While some commercial suppliers mention its use in the study of prostate cancer, there is
currently no publicly available scientific literature to substantiate this claim.[2][5]

Neuroprotective Effects

A study investigating the chemical constituents of Polygala sibirica L. roots identified
Sibiricose A3 as one of the isolated compounds.[6] The study evaluated the protective effects
of these compounds on hydrogen peroxide (H202)-induced damage in PC12 cells, a common
in vitro model for neurodegenerative disease research. The results indicated that some
compounds from the plant extract could significantly protect PC12 cells from H202-induced
damage by increasing cell proliferation, reducing malondialdehyde (MDA) content, decreasing
lactate dehydrogenase (LDH) activity, and increasing superoxide dismutase (SOD) activity.[6]
However, the specific activity of Sibiricose A3 was not detailed in the available abstract.

Potential Anti-Inflammatory and Antioxidant Activities
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While direct studies on the anti-inflammatory and antioxidant activities of Sibiricose A3 are
limited, the extracts of Polygala species from which it is derived are known to possess these
properties. Further research is required to determine the specific contribution of Sibiricose A3
to these effects.

Experimental Protocols

Detailed experimental protocols for Sibiricose A3 are not extensively published. The following
sections provide generalized methodologies relevant to the potential biological activities of this
compound.

Isolation and Purification of Sibiricose A3

The isolation of Sibiricose A3 from its natural sources, such as the roots of Polygala sibirica,
typically involves solvent extraction followed by chromatographic purification.[7]

A general workflow for the isolation process is as follows:
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Extraction

Powdered Roots of Polygala sibirica

'

Methanol Extraction

'

Crude Methanolic Extract

Liquid-LiquiL Partitioning

Partitioning between n-Hexane and Water

' ;

Aqueous Phase (Polar Compounds) n-Hexane Phase (Non-polar Compounds)

Chromatograp$ic Purification

Silica Gel & Sephadex LLH-20 Column Chromatography

'

Semi-preparative HPLC

'

Pure Sibiricose A3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Sibiricose A3 (CAS: 139726-39-9): A Technical Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2609243#sibiricose-a3-cas-number-139726-39-9-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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